Benzenemethanamine, 3,5-bis(1,1-dimethylethyl)-, hydrochloride

• IUPAC Name: (3,5-ditert-butylphenyl)methanamine;hydrochloride
• InChI: InChI=1S/C15H25N.ClH/c1-14(2,3)12-7-11(10-16)8-13(9-12)15(4,5)6;/h7-9H,10,16H2,1-6H3;1H
• InChI Key: MYOBEFPUMUXWHO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=CC(=C1)CN)C(C)(C)C.Cl
• Molecular Formula: C15H26ClN
• DSSTOX Substance ID: DTXSID60769883
• Molecular Weight: 255.82 g/mol
• CAS RN: 140401-56-5

Description

“Benzenemethanamine, 3,5-bis(1,1-dimethylethyl)-, hydrochloride” is a chemical compound with the molecular formula C15H26ClN. It is listed in the CAS registry with the number 140401-56-5.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzenemethanamine core with two 1,1-dimethylethyl groups attached at the 3 and 5 positions of the benzene ring. The hydrochloride indicates that it is a salt form, with a chloride ion paired with the amine group of the molecule.

Physical And Chemical Properties Analysis

Detailed physical and chemical properties for this compound are not provided in the search results. For comprehensive property data, it’s recommended to refer to specialized chemical databases or literature.

Mechanism of Action

The mechanism of action of Benzenemethanamine, 3,5-bis(1,1-dimethylethyl)-, hydrochlorideenethylamine hydrochloride is not fully understood. However, it is believed to act as a stimulant by increasing the levels of dopamine and norepinephrine in the brain. These neurotransmitters are responsible for regulating mood, attention, and motivation.
Biochemical and Physiological Effects:
Tert-butylphenethylamine hydrochloride has been shown to have various biochemical and physiological effects. It has been reported to increase heart rate, blood pressure, and body temperature. It also has a stimulant effect on the central nervous system, leading to increased alertness, focus, and energy.

Advantages and Limitations for Lab Experiments

Tert-butylphenethylamine hydrochloride has several advantages for lab experiments. It is relatively easy to synthesize and is readily available. It is also a potent stimulant, making it useful for studying the effects of stimulants on the brain and behavior. However, one of the limitations of this compound is that it is a controlled substance, making it difficult to obtain and use in certain countries.

Future Directions

There are several future directions for research on Benzenemethanamine, 3,5-bis(1,1-dimethylethyl)-, hydrochlorideenethylamine hydrochloride. One area of interest is its potential as a treatment for attention deficit hyperactivity disorder (ADHD) and other cognitive disorders. Another area of research is the development of new drugs and pharmaceuticals based on this compound. Finally, further research is needed to fully understand the mechanism of action and physiological effects of Benzenemethanamine, 3,5-bis(1,1-dimethylethyl)-, hydrochlorideenethylamine hydrochloride.
In conclusion, Benzenemethanamine, 3,5-bis(1,1-dimethylethyl)-, hydrochlorideenethylamine hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper.

Scientific Research Applications

Tert-butylphenethylamine hydrochloride has been widely used in scientific research for its potential applications in various fields. One of the major applications of this compound is in the synthesis of drugs and pharmaceuticals. It has been used as a precursor in the synthesis of various drugs such as amphetamines, which are commonly used as stimulants.

Safety and Hazards

Safety and hazard information for this compound is not specified in the search results. For detailed safety data sheets (SDS), it’s recommended to refer to specialized chemical safety databases or suppliers.